Cas no 919771-78-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester)

• Product Name: Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester
• CAS No: 919771-78-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 761485
• PubChem ID: 16045846
• Update Time: 2025-04-19

Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester
• ethyl 4-(2-aminoethylcarbamoyl)benzoate
• DTXSID40581469
• ETHYL 4-[(2-AMINOETHYL)CARBAMOYL]BENZOATE
• 919771-78-1

• Inchi： 1S/C12H16N2O3/c1-2-17-12(16)10-5-3-9(4-6-10)11(15)14-8-7-13/h3-6H,2,7-8,13H2,1H3,(H,14,15)
• InChI Key： XZWIUIJGXGASBU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C(NCCN)=O)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų